Cas no 3128-42-5 (Benzenecarbothioic acid, 4-methyl-, S-phenyl ester)

• Product Name: Benzenecarbothioic acid, 4-methyl-, S-phenyl ester
• CAS No: 3128-42-5
• MF: C₁₄H₁₂OS
• MW: 228.309482574463
• CID: 1446498
• PubChem ID: 3746501
• Update Time: 2025-04-20

Benzenecarbothioic acid, 4-methyl-, S-phenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioic acid, 4-methyl-, S-phenyl ester
• S-phenyl 4-methylbenzenecarbothioate
• 3128-42-5
• DTXSID10395858
• SCHEMBL775576
• S-phenyl 4-methylbenzothioate

• Inchi： 1S/C14H12OS/c1-11-7-9-12(10-8-11)14(15)16-13-5-3-2-4-6-13/h2-10H,1H3
• InChI Key： TVXKFVNVEQJGFM-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C(C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 228.06096
• Monoisotopic Mass: 228.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07